(5-Fluorobenzo[b]thiophen-2-yl)(4-((4-methoxyphenyl)sulfonyl)piperidin-1-yl)methanone

• IUPAC Name: (5-fluoro-1-benzothiophen-2-yl)-[4-(4-methoxyphenyl)sulfonylpiperidin-1-yl]methanone
• InChI: InChI=1S/C21H20FNO4S2/c1-27-16-3-5-17(6-4-16)29(25,26)18-8-10-23(11-9-18)21(24)20-13-14-12-15(22)2-7-19(14)28-20/h2-7,12-13,18H,8-11H2,1H3
• InChI Key: MJUDXNSFEILOAC-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)S(=O)(=O)C2CCN(CC2)C(=O)C3=CC4=C(S3)C=CC(=C4)F
• Molecular Formula: C21H20FNO4S2
• Molecular Weight: 433.5 g/mol

Description

(5-Fluorobenzo[b]thiophen-2-yl)(4-((4-methoxyphenyl)sulfonyl)piperidin-1-yl)methanone is a useful research compound. Its molecular formula is C21H20FNO4S2 and its molecular weight is 433.51. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial and Antiproliferative Activities

Compounds with fluorophenyl groups, heterocyclic rings such as thiophene, and sulfonyl moieties are often investigated for their biological activities. For instance, the synthesis and evaluation of novel bioactive heterocycles have demonstrated significant antiproliferative activity, which suggests potential applications in cancer research and treatment strategies. These compounds' molecular structures are characterized using various spectroscopic techniques, and their stability is often attributed to specific intermolecular interactions, such as hydrogen bonds (Benaka Prasad et al., 2018).

Fluorophores and Spectroscopic Properties

The fluorination of fluorophores, including those with benzophenone and thiophene structures, can enhance their photostability and spectroscopic properties. This is critical in developing fluorescent markers and sensors for biomedical imaging and environmental monitoring. The methodological advancements in synthesizing fluorinated analogues enable the creation of compounds with tunable absorption and emission spectra, facilitating their application in diverse scientific studies (Woydziak et al., 2012).

Proton Exchange Membranes

In the field of materials science, specifically in the development of fuel cell technologies, the synthesis of polymers incorporating fluorobenzophenone and thiophene moieties has shown promising results. These materials are investigated for their suitability as proton exchange membranes, which are crucial components in fuel cells. The research focuses on the polymers' proton conductivity, thermal stability, and mechanical properties, aiming to enhance fuel cell efficiency and durability (Kim et al., 2008).